Cas no 2172439-34-6 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid
• CAS No: 2172439-34-6
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6008204
• PubChem ID: 165533831
• Update Time: 2025-05-22

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid
• 2172439-34-6
• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]acetic acid
• EN300-1562738

• Inchi： 1S/C23H24F2N2O5/c1-2-27(12-21(29)30)20(28)11-19(22(24)25)26-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19,22H,2,11-13H2,1H3,(H,26,31)(H,29,30)
• InChI Key： PUKZPDBOCBPZAM-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid

Comprehensive Overview of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid (CAS No. 2172439-34-6)

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid (CAS No. 2172439-34-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and difluorobutanamido moiety, makes it invaluable for constructing complex biomolecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "difluorinated peptide building blocks," reflecting its relevance in drug discovery and bioconjugation.

The compound’s CAS No. 2172439-34-6 ensures precise identification in chemical databases, addressing common queries like "CAS registry number lookup for peptide intermediates." Its ethyl and difluoro substituents enhance stability and bioavailability, aligning with trends in "improved peptide therapeutics" and "fluorinated drug design." Laboratories often prioritize this compound for its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating discussions around "automated peptide synthesis workflows."

In the context of sustainability, 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid is scrutinized for greener alternatives, echoing searches for "eco-friendly Fmoc deprotection methods." Its role in "precision medicine" and "targeted drug delivery systems" further elevates its profile, as these topics trend in AI-driven research analytics. The compound’s glycine-linked carboxyl group also supports modular bioconjugation, answering queries about "customizable linker chemistries."

Analytical challenges, such as "HPLC purification of fluorinated peptides," often reference this compound due to its polar difluorobutanamido side chain. Innovations in "high-throughput screening (HTS)" and "fragment-based drug discovery" further underscore its utility. As demand grows for "next-generation peptide vaccines," CAS No. 2172439-34-6 remains a critical enabler, bridging gaps between synthetic chemistry and biologics.

Regulatory compliance is another hotspot, with searches for "GMP-grade peptide raw materials" highlighting the need for rigorously characterized compounds like 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid. Its Fmoc group simplifies orthogonal protection strategies, a frequent topic in "peptide coupling optimization" forums. The compound’s thermal and pH stability also aligns with "lyophilization-friendly excipients," a niche yet growing focus area.

In summary, 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoacetic acid (CAS No. 2172439-34-6) epitomizes the intersection of synthetic innovation and biomedical demand. Its multifaceted applications—from "peptide macrocyclization" to "prodrug development"—ensure its prominence in both academic and industrial settings, driven by evolving search trends and scientific breakthroughs.